Cas no 71555-47-0 (3-azabicyclo[3.2.2]nonane-3-carbothioic Acid, [1-(2-pyridinyl)ethylidene]hydrazide)

• Product name: 3-azabicyclo[3.2.2]nonane-3-carbothioic Acid, [1-(2-pyridinyl)ethylidene]hydrazide
• CAS No: 71555-47-0
• MF: C₁₆H₂₂N₄S
• MW: 302.43768
• CID: 976573
• PubChem ID: 3005564

3-azabicyclo[3.2.2]nonane-3-carbothioic Acid, [1-(2-pyridinyl)ethylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.2.2]nonane-3-carbothioic Acid, [1-(2-pyridinyl)ethylidene]hydrazide
• 2-Acetylpyridine 4-(2-pyridinyl)-3-thiosemicarbazone
• 2-acetylpyridine 4-(2-pyridyl)-3-thiosemicarbazone
• 2-acetylpyridine N(4)-pyridylthiosemicarbazone
• 3-Azabicyclo[3.2.2]nonane-3-thiocarboxylic acid 2-1-(2-pyridyl)ethylidene hydrazide
• 3-Azabicyclo< 3.2.2> nonane-3-thiocarboxylic acid 2-< 1-(2-pyridinyl)ethylidene> hydrazide
• CTK2H4644
• Hydrazinecarbothioamide, N-2-pyridinyl-2-[1-(2-pyridinyl)ethylidene]-
• DTXSID50992108
• SCHEMBL9319976
• MLS003115680
• SMR001831251
• 71555-47-0
• N-[1-(Pyridin-2-yl)ethylidene]-3-azabicyclo[3.2.2]nonane-3-carbohydrazonothioic acid
• 3-azabicyclo[3.2.2]nonane-3-thiocarboxylic acid 2-[1-(2-pyridinyl)ethylidene]hydrazide
• CHEMBL1870456

• Inchi： InChI=1S/C16H22N4S/c1-12(15-4-2-3-9-17-15)18-19-16(21)20-10-13-5-6-14(11-20)8-7-13/h2-4,9,13-14H,5-8,10-11H2,1H3,(H,19,21)
• InChI Key： MMEBJLATRATDOX-UHFFFAOYSA-N
• SMILES： CC(=NNC(=S)N1CC2CCC(C1)CC2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 302.15676
• Monoisotopic Mass: 302.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 40.52
• LogP: 3.13090